6-Chloropurine
Cat. No. B014466
Key on ui cas rn:
87-42-3
M. Wt: 154.56 g/mol
InChI Key: ZKBQDFAWXLTYKS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[P:11]([Cl:12])([Cl:13])([Cl:14])=[O:15].[nH:1]1[cH:2][n:3][c:4]2[n:5][cH:6][nH:7][c:8]2[c:9]1=[O:10]>>[n:1]1[cH:2][n:3][c:4]2[n:5][cH:6][nH:7][c:8]2[c:9]1[Cl:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=P(Cl)(Cl)Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=c1[nH]cnc2nc[nH]c12
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Clc1ncnc2nc[nH]c12
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
